4-Chloro-2-hydroxypyridine-3-sulfonyl chloride

• Molecular Formula: C5H3Cl2NO3S
• Molecular Weight: 228.05 g/mol
• IUPAC Name: 4-chloro-2-oxo-1H-pyridine-3-sulfonyl chloride
• InChI: InChI=1S/C5H3Cl2NO3S/c6-3-1-2-8-5(9)4(3)12(7,10)11/h1-2H,(H,8,9)
• InChI Key: DHZQBFHAQMLJKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1Cl)S(=O)(=O)Cl

Description

4-Chloro-2-hydroxypyridine-3-sulfonyl chloride is a chemical compound with the molecular formula C5H3Cl2NO2S. It is a derivative of pyridine, a six-membered aromatic heterocycle containing one nitrogen atom. This compound is known for its reactivity and is used in various chemical synthesis processes, particularly in the pharmaceutical and agrochemical industries.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-2-hydroxypyridine-3-sulfonyl chloride typically involves the chlorination of hydroxypyridine-sulfonic acids. One common method includes passing chlorine gas into a mixture of hydroxypyridine-sulfonic acid and phosphorus trichloride, followed by heating the mixture to temperatures between 100°C and 120°C. The phosphorus oxychloride formed and any excess phosphorus trichloride are removed by distillation. The residue is then taken up with an organic solvent and distilled under vacuum to obtain the chlorinated pyridine-sulfonic acid chloride .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high yield and purity. The use of advanced distillation techniques and organic solvents helps in the efficient separation and purification of the final product.

Chemical Reactions Analysis

Types of Reactions: 4-Chloro